Cas no 2680853-85-2 (2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde)

• Product Name: 2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde
• CAS No: 2680853-85-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6156109
• PubChem ID: 165908133
• Update Time: 2025-10-24

2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)spiro[3.3]heptane-2-carbaldehyde
• 2680853-85-2
• EN300-28270739
• 2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde

• Inchi： 1S/C9H15NO/c10-6-9(7-11)4-8(5-9)2-1-3-8/h7H,1-6,10H2
• InChI Key： GHEFHXAWESMVDZ-UHFFFAOYSA-N
• SMILES： O=CC1(CN)CC2(CCC2)C1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde

Introduction to 2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde (CAS No. 2680853-85-2)

2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde, identified by the CAS number 2680853-85-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique spirocyclic structure, combined with the presence of both an amine and an aldehyde functional group, positions it as a versatile intermediate for the development of novel bioactive molecules. This introduction delves into the structural characteristics, synthetic pathways, and emerging applications of this compound, highlighting its potential in modern medicinal chemistry.

The molecular framework of 2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde consists of a spirocyclic core, where two rings are connected at a single carbon atom. This spiro arrangement introduces rigidity to the molecule, which can be exploited to modulate its binding affinity and pharmacokinetic properties. The presence of an amine group at the 2-position and an aldehyde group at the 2'-position provides multiple sites for chemical modification, enabling the synthesis of a wide array of derivatives. Such structural features are highly valued in drug design, as they allow for fine-tuning of biological activity while maintaining structural integrity.

From a synthetic perspective, 2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde serves as a crucial building block for constructing more complex molecules. The aldehyde functionality can participate in condensation reactions with various nucleophiles, such as amines or hydrazines, to form imines or hydrazones, respectively. These intermediates can further be transformed into amides or other pharmacologically relevant scaffolds. Similarly, the amine group can undergo acylation or alkylation reactions, expanding the scope of possible derivatives. The spirocyclic core itself offers stability against metabolic degradation, making this compound an attractive candidate for drug candidates that require prolonged biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in drug discovery. Spirocycles are known for their ability to exhibit low molecular weight and high binding affinity, making them ideal candidates for enzyme inhibition and receptor binding studies. For instance, derivatives of spiro[3.3]heptane have been explored for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The incorporation of an amine and an aldehyde moiety into this scaffold enhances its versatility, allowing for the development of targeted therapies with improved efficacy and reduced side effects.

The aldehyde group in 2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde is particularly noteworthy for its reactivity in forming Schiff bases with various nitrogen-containing heterocycles. Schiff bases have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. By leveraging this reactivity, researchers can generate novel hybrid compounds that combine the advantages of spirocyclic scaffolds with the bioactivity imparted by heterocyclic moieties.

In addition to its synthetic utility, 2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde has shown promise in several preclinical studies aimed at identifying new therapeutic agents. Its structural motifs have been investigated for their potential in modulating enzyme activity and receptor binding interactions. For example, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways, suggesting their therapeutic relevance in conditions such as arthritis and autoimmune diseases. Furthermore, the rigid spirocyclic core has been found to enhance ligand-receptor interactions, potentially leading to more potent and selective drug candidates.

The growing interest in 2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde is also driven by its compatibility with modern drug discovery technologies. High-throughput screening (HTS) and computational modeling have enabled researchers to rapidly evaluate the biological activity of large libraries of spirocyclic compounds. The unique structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at identifying new lead compounds for drug development. Moreover, its well-defined synthetic pathways facilitate rapid access to structurally diverse derivatives, allowing for efficient optimization campaigns.

The future prospects of 2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde are further enhanced by its potential applications in biocatalysis and green chemistry initiatives. The development of sustainable synthetic routes is increasingly important in pharmaceutical research, and this compound offers opportunities for catalytic processes that minimize waste and energy consumption. Additionally, its compatibility with biocatalytic methods such as enzymatic oxidation or reduction could lead to more environmentally friendly approaches to drug synthesis.

In conclusion, 2-(Aminomethyl)spiro[3.3]heptane-2-carbaldehyde (CAS No. 2680853-85-2) represents a valuable asset in pharmaceutical chemistry due to its unique structural features and synthetic versatility。 Its spirocyclic core， combined with functional groups such as amine and aldehyde， provides multiple opportunities for chemical modification， enabling the development of novel bioactive molecules。 Recent research has underscored its potential in drug discovery， particularly for targeting neurological disorders， inflammatory conditions， and other diseases。 As pharmaceutical research continues to evolve， this compound is poised to play an increasingly important role in the development of next-generation therapeutics。